Cas no 1356998-41-8 ((4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol)

(4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol is a versatile heterocyclic compound featuring a pyrazole core substituted with iodine, methyl groups, and a hydroxymethyl functional group. Its key advantages include its utility as a building block in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The iodine substituent enhances reactivity for cross-coupling reactions, while the hydroxymethyl group offers further derivatization potential. The compound’s stability under standard conditions and well-defined structure make it suitable for precise synthetic applications. Its compatibility with various reaction conditions and high purity standards ensure reliable performance in research and industrial settings. This compound is particularly valuable in medicinal chemistry for scaffold diversification.
(4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol structure
1356998-41-8 structure
Product Name:(4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol
CAS No:1356998-41-8
MF:C6H9IN2O
MW:252.052933454514
MDL:MFCD22581605
CID:2130422
PubChem ID:71307692
Update Time:2025-05-27

(4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 4-iodo-1,3-dimethyl-1H-Pyrazole-5-methanol
    • (4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol
    • (4-iodo-2,5-dimethylpyrazol-3-yl)methanol
    • FBUYLCVUXNTMHH-UHFFFAOYSA-N
    • Y6019
    • DB-349384
    • SY240563
    • AS-66737
    • MFCD22581605
    • SCHEMBL14938067
    • (4-Iodo-1,3-dimethyl-5-pyrazolyl)methanol
    • CS-0044137
    • W15279
    • 1356998-41-8
    • AKOS027289046
    • MDL: MFCD22581605
    • Inchi: 1S/C6H9IN2O/c1-4-6(7)5(3-10)9(2)8-4/h10H,3H2,1-2H3
    • InChI Key: FBUYLCVUXNTMHH-UHFFFAOYSA-N
    • SMILES: IC1C(C)=NN(C)C=1CO

Computed Properties

  • Exact Mass: 251.97596g/mol
  • Monoisotopic Mass: 251.97596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38
  • XLogP3: 0.4

(4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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abcr
AB510868-250 mg
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